6-(Aminomethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride
Overview
Description
The compound “6-(Aminomethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride” is a derivative of spiro[4.4]nonane . Spiro[4.4]nonane is a type of organic compound characterized by two cycloalkane rings of equal size that share one carbon atom .
Synthesis Analysis
The synthesis of spiro[4.4]nonane derivatives has been achieved through various methods. One such method involves a practical asymmetric synthesis that allows the gram-scale preparation of both enantiomers of spiro[4.4]nonane-1,6-dione with excellent enantiopurities .Molecular Structure Analysis
The molecular structure of “this compound” is derived from spiro[4.4]nonane . The compound has a complex structure that includes a spirocyclic core .Chemical Reactions Analysis
The synthesis of 1-azaspiro[4.4]nonane derivatives has been enabled by a domino radical bicyclization process. This process involves the formation and capture of alkoxyaminyl radicals . Another method for the synthesis of both symmetric and asymmetric fused spiro[4.4]nonane-dione derivatives is based on a Diels–Alder reaction of spiro[4.4]nona-2,7-diene-1,6-dione as a dienophile component followed by immediate aromatization of the adduct .Scientific Research Applications
Synthesis and Chemical Properties
- Aminomethylation of Guareschi imides, leading to the formation of 1'-benzyl-2,4-dioxo-1H,5Hspiro[3,7-diazabicyclo[3.3.1]nonane-9,4'-piperidine]-1,5-dicarbonitrile derivatives (Khrustaleva et al., 2017).
Structural Analysis
- Study of the structure-property relationship of 3-(4-substituted benzyl)-1,3-diazaspiro[4.4]nonane-2,4-diones, involving UV-Vis, FT-IR, NMR spectroscopy, and single-crystal X-ray diffraction (Lazić et al., 2017).
Chemical Reactions
- Exploration of a cascade route to 1,6-dioxa-3,9-diazaspiro[4.4]nonane-2,8-diones, utilizing a [3,3]-sigmatropic rearrangement of N,O-diacyl hydroxylamines (Nazarian & Forsyth, 2021).
- Investigation of the reaction of 4-amino-8-hydroxy-1,6-dioxo-2,7-diazaspiro[4.4]non-3-ene-4-carbonitriles with Lawesson's reagent, leading to 4-amino-6-thioxo-3,7,9-triazatricyclo[6.2.1.01,5]undec-4-ene-2,10-diones (Fedoseev et al., 2017).
Crystal Structure and Conformation
- Analysis of the crystal structures of 3-amino-cycloheptanespiro-4′-imidazolidine-2′,5′-dione and 3-amino-cyclooctanespiro-4′-imidazolidine-2′,5′-dione, focusing on N-H...O and N-H...N interactions (Todorov et al., 2009).
Synthesis and Applications
- Synthesis of dihydroxyspirohydantoins from 1,5-dialdehydes, a key step in the preparation of 6,10-dihydroxy- t,3-diazaspiro[4,5]decane-2,4-diones (González et al., 1992).
- Development of a four-component reaction for the preparation of 2-(1-(alkylcarbamoyl)-2,2-dicyanoethyl)-N-alkylbenzamide and 1,7-diazaspiro[4,4]nonane-2,6-dione derivatives (Soleimani et al., 2013).
Future Directions
The future directions in the study and application of “6-(Aminomethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride” and its derivatives could involve further exploration of their synthesis methods and potential biological activities . The development of more efficient and practical synthetic procedures, as well as the investigation of their potential therapeutic applications, could be areas of interest for future research .
Mechanism of Action
- Notably, some derivatives containing a hydantoin ring exhibit promising applications as antiproliferative, cytotoxic, anticancer agents, and inhibitors of protein arginine deiminase .
- Additionally, certain derivatives with N-substituted amide groups at the pyrrolidone ring have potential use in treating hepatitis C, while others with N-methylamino substitutions inhibit matrix metalloproteinases .
Target of Action
Environmental context and pharmacokinetic studies are crucial for optimizing its use
properties
IUPAC Name |
9-(aminomethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O2.ClH/c9-4-5-2-1-3-8(5)6(12)10-7(13)11-8;/h5H,1-4,9H2,(H2,10,11,12,13);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJIPSFGMEFMOQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2(C1)C(=O)NC(=O)N2)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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